Cas no 1361583-68-7 (6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid)

• Product Name: 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid
• CAS No: 1361583-68-7
• MF: C₁₃H₄Cl₅FO₂
• MW: 388.433062553406
• CID: 4992827
• Update Time: 2025-05-25

6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid

• Inchi： 1S/C13H4Cl5FO2/c14-8-7(9(15)11(17)12(18)10(8)16)5-3-4(13(20)21)1-2-6(5)19/h1-3H,(H,20,21)
• InChI Key： QSTGGEBGLMADRB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=C(C(=O)O)C=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 383
• XLogP3: 6.3
• Topological Polar Surface Area: 37.3

Additional information on 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid

6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid: A Comprehensive Overview

The compound 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid, with CAS No. 1361583-68-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with multiple halogen atoms and a carboxylic acid group. The presence of fluorine and chlorine atoms in its structure contributes to its distinct chemical properties, making it a valuable compound for various applications.

The synthesis of 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid involves a series of intricate chemical reactions, including Friedel-Crafts acylation and subsequent halogenation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its purity. Researchers have also explored the use of microwave-assisted synthesis techniques to optimize reaction conditions, further highlighting the importance of this compound in modern chemical research.

One of the most notable applications of 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid is in the development of advanced materials for electronic devices. Its unique electronic properties, derived from the halogen substitution pattern, make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have demonstrated that this compound exhibits excellent charge transport properties, which are critical for achieving high-performance electronic materials.

In addition to its electronic applications, 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid has also been investigated for its potential in pharmaceutical research. The carboxylic acid group present in its structure allows for the formation of various bioactive derivatives, which have shown promise in preliminary biological assays. Researchers are currently exploring the compound's potential as a lead molecule for drug development, particularly in the areas of anticancer and anti-inflammatory therapies.

The environmental impact of 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid has also been a topic of interest among scientists. Due to its complex structure and halogen content, this compound exhibits high stability under various environmental conditions. However, ongoing studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. These efforts aim to ensure that the compound's use remains sustainable and environmentally friendly.

Recent advancements in computational chemistry have provided new insights into the molecular properties of 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid. By employing density functional theory (DFT) calculations, researchers have been able to predict the compound's electronic structure and reactivity with unprecedented accuracy. These computational studies have not only enhanced our understanding of the compound's behavior but also paved the way for further experimental investigations.

In conclusion, 6-Fluoro-2',3',4' ,5' ,6' -pentachlorobiphenyl -3 -carboxylic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future scientific developments. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.